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Compound of Interest

Compound Name: 1-O-Methyl-2-deoxy-D-ribose

Cat. No.: B019945 Get Quote

An In-Depth Technical Guide on 1-O-Methyl-2-deoxy-D-ribose

For researchers, scientists, and professionals in drug development, a precise understanding of

the fundamental properties of chemical compounds is paramount. This document provides core

information regarding 1-O-Methyl-2-deoxy-D-ribose, a derivative of ribose.

Core Molecular Data
The fundamental quantitative data for 1-O-Methyl-2-deoxy-D-ribose is summarized below.

This information is critical for experimental design, stoichiometric calculations, and analytical

characterization.

Property Value

Molecular Formula C₆H₁₂O₄[1][2][3][4][5][6][7]

Molecular Weight 148.16 g/mol [1][2][3][4][5][7]

Experimental Protocols
While specific experimental protocols for the synthesis or application of 1-O-Methyl-2-deoxy-
D-ribose can vary, a general principle involves the introduction of a methoxy protective group

at the anomeric carbon position of 2-deoxy-D-ribose under acidic conditions.[1][8] This one-

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 3 Tech Support

https://www.benchchem.com/product/b019945?utm_src=pdf-interest
https://www.benchchem.com/product/b019945?utm_src=pdf-body
https://www.benchchem.com/product/b019945?utm_src=pdf-body
https://www.benchchem.com/product/b019945?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-77957/1-O-Methyl-2-deoxy-D-ribose-DataSheet-MedChemExpress.pdf
https://www.sigmaaldrich.com/HK/zh/product/aldrich/349046
https://www.scbt.com/p/1-o-methyl-2-deoxy-d-ribose-60134-26-1
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3429970.htm
https://www.calpaclab.com/1-o-methyl-2-deoxy-d-ribose-min-96-100-grams/ala-o139055-100g
https://www.thermofisher.com/order/catalog/product/H27181.06
https://www.fishersci.com/shop/products/1-o-methyl-2-deoxy-d-ribose-90-thermo-scientific/AAH2718103
https://file.medchemexpress.com/batch_PDF/HY-77957/1-O-Methyl-2-deoxy-D-ribose-DataSheet-MedChemExpress.pdf
https://www.sigmaaldrich.com/HK/zh/product/aldrich/349046
https://www.scbt.com/p/1-o-methyl-2-deoxy-d-ribose-60134-26-1
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3429970.htm
https://www.calpaclab.com/1-o-methyl-2-deoxy-d-ribose-min-96-100-grams/ala-o139055-100g
https://www.fishersci.com/shop/products/1-o-methyl-2-deoxy-d-ribose-90-thermo-scientific/AAH2718103
https://www.benchchem.com/product/b019945?utm_src=pdf-body
https://www.benchchem.com/product/b019945?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-77957/1-O-Methyl-2-deoxy-D-ribose-DataSheet-MedChemExpress.pdf
https://www.medchemexpress.com/1-o-methyl-2-deoxy-d-ribose.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b019945?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


step reaction is a convenient method for its preparation.[1][8] For detailed synthetic

procedures, researchers are encouraged to consult relevant chemical literature.

Visualizations
To illustrate the logical relationship between the compound's name and its core molecular data,

the following diagram is provided.
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Core properties of 1-O-Methyl-2-deoxy-D-ribose.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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